8-(Pyridin-3-yl)-2-azaspiro[4.5]decane

• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 8-pyridin-3-yl-2-azaspiro[4.5]decane
• InChI: InChI=1S/C14H20N2/c1-2-13(10-15-8-1)12-3-5-14(6-4-12)7-9-16-11-14/h1-2,8,10,12,16H,3-7,9,11H2
• InChI Key: LEWJFFVVYLNQNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1C3=CN=CC=C3)CCNC2

Description

8-(Pyridin-3-yl)-2-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C14H20N2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-benzyl-8-(pyridin-3-yl)-2-azaspiro[4.5]dec-7-ene (250 mg, 0.822 mmol, 1.0 eq.) in MeOH (15 ml) was degassed with argon for 15 min, followed by addition of Pd(OH)2 (125 mg, 50% by wt.). The reaction mixture was stirred under H2 balloon pressure for 4.5 h at RT. After completion of the reaction (monitored by LCMS), the reaction mixture was filtered through celite and the filtrate was concentrated under reduced pressure to yield the desired compound as an off-white solid which was used in the next step without further purification. Yield: 93% (165 mg, 0.76 mmol).